Cas no 1955558-10-7 (5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride)

• Product Name: 5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride
• CAS No: 1955558-10-7
• MF: C₈H₉FO₄S₂
• MW: 252.283063650131
• MDL: MFCD28968684
• CID: 5192498
• PubChem ID: 122236213
• Update Time: 2025-10-23

5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 2-methyl-5-(methylsulfonyl)-
• 5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride

• MDL： MFCD28968684
• Inchi： 1S/C8H9FO4S2/c1-6-3-4-7(14(2,10)11)5-8(6)15(9,12)13/h3-5H,1-2H3
• InChI Key： HSNMAZRALDPTQD-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC(S(C)(=O)=O)=CC=C1C

Additional information on 5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride

Research Briefing on 5-Methanesulfonyl-2-methylbenzene-1-sulfonyl Fluoride (CAS: 1955558-10-7) in Chemical Biology and Drug Discovery

5-Methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride (CAS: 1955558-10-7) has recently emerged as a promising chemical probe and covalent inhibitor scaffold in chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to an important class of sulfur(VI)-containing compounds that exhibit unique reactivity profiles, making them valuable tools for target identification and therapeutic development. Recent studies have highlighted its potential as a versatile warhead for covalent modification of proteins, particularly in the context of serine hydrolases and other nucleophilic amino acid residues.

A 2023 study published in Nature Chemical Biology demonstrated the compound's exceptional selectivity profile when used as a covalent inhibitor scaffold. The research team employed activity-based protein profiling (ABPP) to map the interaction landscape of 5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride across the human proteome. Their findings revealed selective targeting of several cancer-associated proteins, including fatty acid synthase and certain protein tyrosine phosphatases, with IC50 values in the low micromolar range. The methyl substitution at the 2-position was found to significantly influence target engagement compared to unsubstituted analogs.

In drug discovery applications, this compound has shown particular promise as a starting point for the development of irreversible kinase inhibitors. A recent patent application (WO2023056421) describes derivatives of 5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride that demonstrate potent inhibition of EGFR mutants resistant to current therapies. The sulfonyl fluoride moiety undergoes nucleophilic attack by a conserved cysteine residue (Cys797) in the ATP-binding pocket, forming a stable covalent adduct. Molecular dynamics simulations suggest that the methanesulfonyl group contributes to optimal positioning of the warhead for efficient covalent bond formation.

The compound's stability profile has been systematically investigated in physiological conditions. Studies indicate that 5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride maintains reasonable stability in aqueous buffers (pH 7.4) with a half-life of approximately 4 hours, making it suitable for various biological assays. However, its reactivity can be significantly enhanced in the presence of basic residues, which has been exploited for selective protein labeling strategies. Recent work published in Journal of Medicinal Chemistry has developed fluorogenic derivatives that enable real-time monitoring of target engagement in live cells.

From a synthetic chemistry perspective, novel routes to 5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride have been developed to improve scalability and purity. A 2024 publication in Organic Process Research & Development describes a continuous flow synthesis approach that reduces hazardous intermediate isolation and improves overall yield to 78%. The availability of high-quality material has facilitated more extensive structure-activity relationship studies, revealing that subtle modifications to the methanesulfonyl group can dramatically alter target selectivity profiles.

Looking forward, 5-methanesulfonyl-2-methylbenzene-1-sulfonyl fluoride represents a valuable addition to the chemical biology toolkit. Its balanced reactivity, synthetic accessibility, and demonstrated biological activity position it as a promising scaffold for both fundamental research and therapeutic development. Ongoing studies are exploring its potential in targeted protein degradation strategies and as a basis for developing covalent inhibitors against challenging drug targets.